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Compound of Interest

Compound Name:

Cat. No.:

SAAP Fraction 3

B12382657

Get Quote

SAAP Fraction 3 is an anionic antimicrobial peptide originally isolated from ovine pulmonary

surfactant.[1][2] Its primary structure consists of a homopolymer of seven aspartic acid

residues.

Table 1: Physicochemical Properties of SAAP Fraction 3

Property Value Source
Amino Acid Sequence H-DDDDDDD-OH [1112]
Molecular Weight 823.63 g/mol Calculated
Charge Anionic [1112]
Origin Ovine Pulmonary Surfactant [11[2]

Biological Activity

SAAP Fraction 3 exhibits bactericidal activity, particularly against the Gram-negative

bacterium Pasteurella haemolytica.[1][2] This activity is notably dependent on the presence of

zinc ions.[1][2]
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Mechanism of Action

The bactericidal effect of SAAP Fraction 3 is rapid, with killing of P. haemolytica observed
within 30 minutes of incubation in a zinc-saline solution.[1][2] Ultrastructural analysis of bacteria
exposed to the peptide reveals flocculated intracellular constituents, suggesting a mechanism
that disrupts the internal cellular environment.[1][2] This mode of action distinguishes it from
other classes of antimicrobial peptides like the cationic defensins.[1][2]

Structure-Activity Relationship

The bactericidal potency of aspartate homopolymers, including SAAP Fraction 3, has been
shown to be inversely proportional to the number of aspartic acid residues.[1] This suggests
that the length of the poly-aspartate chain is a critical determinant of its antimicrobial efficacy.

Experimental Protocols

The following sections detail the methodologies employed in the original isolation and
characterization of SAAP Fraction 3 and related peptides as described by Brogden et al.
(1996).

Isolation of SAAP Fraction 3

The isolation of SAAP Fraction 3 from ovine pulmonary surfactant involves a multi-step
process combining centrifugation and high-performance liquid chromatography (HPLC).

Experimental Workflow for SAAP Fraction 3 Isolation
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Workflow for the isolation and identification of SAAP Fraction 3.
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Bactericidal Activity Assay

o Preparation of Peptide Solutions: Peptides were dissolved in a 0.14 M NacCl solution
containing 10 uM ZnCI2 (zinc saline solution).

» Bacterial Culture:P. haemolytica was cultured to the appropriate density.
 Incubation: The bacterial culture was incubated with the peptide solutions.

o Assessment of Viability: The number of viable bacteria was determined over time to assess
the rate and extent of killing.

e Determination of MBC50: The Minimal Bactericidal Concentration required to kill 50% of the
bacteria was determined for various peptides.

Quantitative Data

The original study by Brogden et al. (1996) identified several bactericidal fractions containing
aspartate-rich peptides.

Table 2: Bactericidal Peptides Identified in Ovine Pulmonary Surfactant

Fraction Number Amino Acid Sequence
2 H-GDDDDDD-OH
3 H-DDDDDDD-OH
6 H-GADDDDD-OH

Source: Brogden et al. (1996)[1][2]

Signaling Pathways and Logical Relationships

The known mechanism of SAAP Fraction 3 is direct bactericidal action, characterized by the
disruption of intracellular components, rather than the modulation of specific signaling
pathways.

Logical Relationship of SAAP Fraction 3 Bactericidal Activity
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Logical flow of the bactericidal action of SAAP Fraction 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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